Cas no 1598060-29-7 (2-ethyl-2-(oxetan-3-yloxy)methylbutane-1-sulfonyl chloride)

• Product Name: 2-ethyl-2-(oxetan-3-yloxy)methylbutane-1-sulfonyl chloride
• CAS No: 1598060-29-7
• MF: C₁₀H₁₉ClO₄S
• MW: 270.773461580276
• CID: 5969655
• PubChem ID: 102608501
• Update Time: 2025-05-20

2-ethyl-2-(oxetan-3-yloxy)methylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-(oxetan-3-yloxy)methylbutane-1-sulfonyl chloride
• 2-ethyl-2-[(oxetan-3-yloxy)methyl]butane-1-sulfonyl chloride
• 1598060-29-7
• EN300-1144804

• Inchi： 1S/C10H19ClO4S/c1-3-10(4-2,8-16(11,12)13)7-15-9-5-14-6-9/h9H,3-8H2,1-2H3
• InChI Key： RLMWAHFWAHXFPP-UHFFFAOYSA-N
• SMILES： ClS(CC(CC)(CC)COC1COC1)(=O)=O

Computed Properties

• Exact Mass: 270.0692580g/mol
• Monoisotopic Mass: 270.0692580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61Ų

Additional information on 2-ethyl-2-(oxetan-3-yloxy)methylbutane-1-sulfonyl chloride

2-Ethyl-2-(Oxetan-3-Yloxy)methylbutane-1-Sulfonyl Chloride: A Comprehensive Overview

2-Ethyl-2-(oxetan-3-yloxy)methylbutane-1-sulfonyl chloride, identified by the CAS number 1598060-29-7, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of sulfonyl chloride, which is known for its reactivity and versatility in chemical synthesis. The structure of this compound incorporates an oxetane ring, a three-membered cyclic ether, which adds unique properties to its chemical behavior.

The sulfonyl chloride functional group in 2-Ethyl-2-(oxetan-3-yloxy)methylbutane-1-sulfonyl chloride makes it an excellent electrophile, facilitating nucleophilic substitutions. This property is exploited in the synthesis of various sulfonamides and other sulfur-containing compounds. Recent studies have highlighted its role in the development of advanced materials, including biocompatible polymers and drug delivery systems.

One of the most notable applications of this compound is in the field of polymer chemistry. The oxetane ring introduces flexibility and stability to the polymer backbone, making it suitable for high-performance materials. Researchers have demonstrated that polymers derived from 2-Ethyl-2-(oxetan-3-yloxy)methylbutane-1-sulfonyl chloride exhibit exceptional thermal stability and mechanical strength, which are critical for aerospace and automotive industries.

In addition to its industrial applications, this compound has gained attention in pharmaceutical research. The sulfonyl chloride group can be transformed into bioactive molecules through controlled reactions. Recent breakthroughs have shown that derivatives of this compound can act as inhibitors for certain enzymes, opening new avenues for drug development.

The synthesis of 2-Ethyl-2-(oxetan-3-yloxy)methylbutane-1-sulfonyl chloride involves a multi-step process that requires precise control over reaction conditions. The use of advanced catalytic systems has improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental standpoint, researchers are exploring sustainable methods to synthesize and utilize this compound. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being integrated into its production processes. These efforts align with global initiatives to reduce the environmental footprint of chemical manufacturing.

In conclusion, 2-Ethyl-2-(oxetan-3-yloxy)methylbutane-1-sulfonyl chloride (CAS No. 1598060-297) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and potential for further innovation make it a subject of ongoing research interest. As advancements in synthetic methods and material science continue, this compound is expected to play an even more significant role in shaping future technologies.